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Compound of Interest

Compound Name: Amylcinnamaldehyde

CAS No.: 78605-96-6

Cat. No.: B3429889

Get Quote

Amylcinnamaldehyde, a common fragrance ingredient, requires careful handling in the

laboratory to mitigate potential health risks. This guide provides essential safety protocols,

personal protective equipment (PPE) recommendations, and disposal procedures to ensure a

safe working environment for researchers and scientists. Adherence to these guidelines is

crucial for minimizing exposure and preventing adverse effects.

The primary hazards associated with Amylcinnamaldehyde include the potential to cause an

allergic skin reaction (H317) and its toxicity to aquatic life with long-lasting effects (H411).[1][2]

It may also be harmful if it comes into contact with the skin or is swallowed and can cause mild

skin and eye irritation.[3][4]

Recommended Personal Protective Equipment (PPE)
When handling Amylcinnamaldehyde, a comprehensive PPE strategy is essential. This

includes protection for the hands, eyes, face, and body.

Eye and Face Protection: Always wear chemical safety glasses and a face shield.[2] All eye

and face protection must be approved under appropriate government standards such as

NIOSH (US) or EN 166 (EU).[2][5]
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Skin Protection:

Gloves: Protective gloves are mandatory.[2][3][4] Based on safety data, Polyvinyl chloride

(PVC) gloves are suitable for up to eight hours of exposure.[1] Natural latex rubber gloves

are considered unsuitable.[1] Gloves should be inspected before each use and disposed

of according to regulations after contact with the substance.[2]

Lab Coat and Protective Clothing: A standard lab coat should be worn. If a risk

assessment indicates the possibility of skin contamination, additional protective clothing

and appropriate footwear are necessary.[1] Contaminated work clothing must not be taken

out of the workplace and should be washed before reuse.[1][3][4]

Respiratory Protection: While specific occupational exposure limits are not established,

handling should occur in a well-ventilated area to avoid inhaling vapors or mists.[2][3] If

heating, misting, or spraying occurs, high airborne concentrations may irritate the respiratory

tract, necessitating the use of respiratory protection.[3]

Quantitative Safety Data
The following table summarizes key quantitative safety data for Amylcinnamaldehyde.

Metric Value Species Reference

Acute Oral Toxicity

(LD50)
3730 mg/kg Rat [6]

Acute Dermal Toxicity

(LD50)
>2000 mg/kg bw Rabbit [7]

Flash Point
140°C / 284°F

(Closed Cup)
N/A [1]

Aquatic Toxicity (Fish,

LC50, 96h)
3 mg/L

Brachydanio rerio

(Zebra Fish)
[1]

Aquatic Toxicity

(Invertebrate, EC50,

48h)

1.1 mg/L Daphnia magna [1]
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Operational and Disposal Plans
A systematic approach to handling, storage, and disposal is critical for safety and

environmental protection.

Experimental Protocol: Safe Handling and Storage
Preparation: Before handling, ensure a safety shower and eyewash station are accessible.[1]

Read and understand the Safety Data Sheet (SDS).

Ventilation: Always handle Amylcinnamaldehyde in a well-ventilated area or under a

chemical fume hood to avoid the formation and inhalation of mists or vapors.[1][2][3]

Handling:

Avoid all direct contact with skin and eyes.[1][2]

Avoid breathing any vapor or spray.[1]

Keep the container tightly sealed when not in use.[1][2]

Use good personal hygiene practices; wash hands thoroughly after handling and before

eating, drinking, or smoking.[1][2][3]

Storage:

Store in the original, tightly closed container in a cool, well-ventilated place.[1][2]

Keep away from incompatible materials, such as strong oxidizing agents.[1]

Protect containers from physical damage and store them upright to prevent leakage.[1][2]

Emergency Procedures: Spills and First Aid
Spill Containment:

Evacuate the area if the spill is large.

Wear the appropriate PPE as described above.[1]
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Absorb the spill with an inert, non-combustible material like sand or diatomaceous earth.

[1][2]

Collect the absorbed material and spillage into a suitable, labeled container for hazardous

waste disposal.[1][2]

Prevent the spill from entering drains, sewers, or watercourses, as it is toxic to aquatic life.

[1][2]

First Aid:

If on Skin: Immediately wash the affected area with plenty of soap and water.[1][2] If skin

irritation or a rash occurs, seek medical attention.[1][4] Contaminated clothing must be

removed and washed before being worn again.[1][3][4]

If in Eyes: Rinse immediately with plenty of water for at least 10 minutes, removing contact

lenses if present and easy to do.[1]

If Inhaled: Move the affected person to fresh air and keep them in a position comfortable

for breathing.[1][2]

If Swallowed: Rinse the mouth with water and consult a physician. Do not induce vomiting.

[2]

Disposal Plan
All waste, including the chemical itself, residues, and contaminated materials (e.g., gloves,

absorbent), must be treated as hazardous waste.

Container Disposal: Do not reuse empty containers as they may retain product residue.

Waste Disposal: Dispose of contents and containers in accordance with all local, regional,

and national environmental protection and waste disposal regulations.[1][3][4] This should be

carried out by a licensed waste disposal company.[2][5]
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1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase

4. Waste Disposal Phase
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Caption: Workflow for the safe handling of Amylcinnamaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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